Cas no 83847-25-0 (2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester)

• Product name: 2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester
• CAS No: 83847-25-0
• MF: C₁₇H₁₂N₂O₂
• Molecular Weight: 276.289
• CID: 4207964
• PubChem ID: 86024676

2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester Properties

Names and Identifiers

• 2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester
• 83847-25-0
• 4-[[(4-Cyanophenyl)methylene]amino]phenyl 2-propenoate
• DTXSID201208750

• Inchi： InChI=1S/C17H12N2O2/c1-2-17(20)21-16-9-7-15(8-10-16)19-12-14-5-3-13(11-18)4-6-14/h2-10,12H,1H2
• InChIKey： KJSNVGRNVICUSR-UHFFFAOYSA-N

Computed Properties

• 精确分子量: 276.089877630Da
• 同位素质量: 276.089877630Da
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 21
• 可旋转化学键数量: 5
• 复杂度: 433
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 62.5Ų
• XLogP3: 3.3